5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione

• IUPAC Name: 4-hydroxy-5-[(Z)-(2-methylindol-3-ylidene)methyl]-3-phenyl-1H-imidazol-2-one
• InChI: InChI=1S/C19H15N3O2/c1-12-15(14-9-5-6-10-16(14)20-12)11-17-18(23)22(19(24)21-17)13-7-3-2-4-8-13/h2-11,23H,1H3,(H,21,24)/b15-11+
• InChI Key: XNRUIRPICWTWPC-RVDMUPIBSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C1=CC3=C(N(C(=O)N3)C4=CC=CC=C4)O
• Isomeric SMILES: CC\1=NC2=CC=CC=C2/C1=C/C3=C(N(C(=O)N3)C4=CC=CC=C4)O
• Molecular Formula: C19H15N3O2
• Molecular Weight: 317.3 g/mol

Description

5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione, also known as MIPT, is a synthetic compound that has been extensively studied for its potential use in scientific research. MIPT is a member of the imidazolidinedione family of compounds, which are known to have a range of biological activities.

Mechanism of Action

The mechanism of action of 5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione is not fully understood. However, it is believed that the compound exerts its biological effects through the inhibition of certain enzymes and signaling pathways. 5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione has also been shown to inhibit the activity of certain protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects
5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione has been shown to have a range of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. 5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione has also been shown to have anti-inflammatory effects, reducing the production of inflammatory mediators in vitro and in animal models. In addition, 5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione has been shown to have antimicrobial activity against a range of bacterial and fungal species.

Advantages and Limitations for Lab Experiments

5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione has several advantages for use in lab experiments. The compound is relatively easy to synthesize and purify, and it has a range of biological activities that make it useful for a variety of applications. However, there are also some limitations to the use of 5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione in lab experiments. The compound is not very soluble in water, which can make it difficult to work with in aqueous systems. In addition, 5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione has not been extensively studied in vivo, so its potential toxicity and side effects are not well understood.

Future Directions

There are several future directions for the study of 5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione. One area of research is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of research is the study of the compound's potential use as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further studies are needed to fully understand the mechanism of action of 5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione and its potential use in the treatment of cancer, inflammation, and infectious diseases.
Conclusion
In conclusion, 5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione is a synthetic compound that has been extensively studied for its potential use in scientific research. The compound has a range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. 5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione has several advantages for use in lab experiments, but there are also some limitations to its use. Further research is needed to fully understand the compound's mechanism of action and its potential use in the treatment of various diseases.

Synthesis Methods

5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione can be synthesized through a multi-step process that involves the reaction of 2-methylindole with 3-phenylglyoxal in the presence of a base, followed by the addition of urea and a second base. The resulting product is then purified through recrystallization. The synthesis of 5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione has been optimized over the years, and several modifications to the original method have been proposed to improve the yield and purity of the compound.

Scientific Research Applications

5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione has been studied extensively for its potential use in scientific research. The compound has been shown to have a range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. 5-[(2-methyl-1H-indol-3-yl)methylene]-3-phenyl-2,4-imidazolidinedione has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.